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Compound of Interest

N-(tert-Butoxycarbonyl)-2-
Compound Name: -
bromoaniline

cat. No.: B1336153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl (2-
bromophenyl)carbamate, a key intermediate in organic synthesis. The document details its
chemical structure, physical and spectroscopic properties, a standard experimental protocol for
its synthesis, and its relevance in the broader context of medicinal chemistry.

Chemical Structure and Properties

Tert-butyl (2-bromophenyl)carbamate, also known as N-Boc-2-bromoaniline, is an organic
compound featuring a carbamate functional group.[1] The tert-butyl group provides steric
hindrance and influences its reactivity and solubility, while the 2-bromophenyl moiety introduces
a bromine atom that can be utilized in further chemical transformations.[1] This compound is
typically a white to off-white solid at room temperature and is soluble in organic solvents like
dichloromethane and ethyl acetate, with lower solubility in water.[1]

Identifiers and Molecular Details
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Property Value

IUPAC Name tert-butyl N-(2-bromophenyl)carbamate
Synonyms N-Boc-2-bromoaniline

CAS Number 78839-75-5

Molecular Formula C11H14BrNO2

Molecular Weight 272.14 g/mol

Canonical SMILES CC(C)(C)OC(=O)NC1=CC=CC=C1Br

INChl=1S/C11H14BrNO2/c1-11(2,3)15-
InChl 10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,
(H,13,14)

Physical and Spectroscopic Data

Property Value

Physical State White to off-white solid
Melting Point Not available

Boiling Point Not available

Soluble in dichloromethane and ethyl acetate;

Solubility less soluble in water.[1]

1H NMR Spectral data available from suppliers.[2][3]
13C NMR Spectral data available from suppliers.[2][3]
IR Spectroscopy Data available from suppliers.[2][3]

Mass Spectrometry Data available from suppliers.[2][3]

Synthesis of tert-butyl (2-bromophenyl)carbamate

The most common method for the synthesis of tert-butyl (2-bromophenyl)carbamate is the tert-
butoxycarbonylation of 2-bromoaniline using di-tert-butyl dicarbonate (Boc20). This reaction is

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cymitquimica.com/cas/78839-75-5/
https://www.bldpharm.com/products/78839-75-5.html
https://www.ambeed.com/products/78839-75-5.html
https://www.bldpharm.com/products/78839-75-5.html
https://www.ambeed.com/products/78839-75-5.html
https://www.bldpharm.com/products/78839-75-5.html
https://www.ambeed.com/products/78839-75-5.html
https://www.bldpharm.com/products/78839-75-5.html
https://www.ambeed.com/products/78839-75-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a standard procedure for the protection of amine functional groups in organic synthesis.

Experimental Protocol

The following is a general experimental procedure for the N-Boc protection of an amine, which
can be specifically applied to the synthesis of tert-butyl (2-bromophenyl)carbamate from 2-
bromoaniline.

Materials:

e 2-bromoaniline

o Di-tert-butyl dicarbonate (Bocz20)

e Dry acetonitrile

o Lewis acid catalyst (e.qg., yttria-zirconia based catalyst) (optional, can improve reaction rate)
o Ether

e 10% Sodium bicarbonate solution

o Water

e Brine

e Anhydrous sodium sulfate

e Petroleum ether

o Ethyl acetate

Procedure:

 In a round-bottom flask, dissolve 2-bromoaniline (2 mmol) in dry acetonitrile (2.5 mL).

e If using a catalyst, add it to the solution (20% by weight).
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o With constant stirring, add a solution of di-tert-butyl dicarbonate (2 mmol) in dry acetonitrile
(1.5 mL) dropwise to the reaction mixture.

 Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer
Chromatography (TLC). For less reactive anilines, the reaction may be heated to reflux to
ensure completion.[4]

o Upon completion of the reaction, if a solid catalyst was used, filter it off and wash thoroughly
with ether (50 mL).[4]

o Transfer the filtrate to a separatory funnel and wash with 10% sodium bicarbonate solution,
followed by water, and then brine.

o Dry the organic layer over anhydrous sodium sulfate.
o Evaporate the solvent under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on neutral alumina using a mixture of
petroleum ether and ethyl acetate (e.g., 97:3) as the eluent to yield pure tert-butyl (2-
bromophenyl)carbamate.[4]

Applications in Research and Drug Development

Carbamates, and specifically Boc-protected amines like tert-butyl (2-bromophenyl)carbamate,
are of significant importance in medicinal chemistry and drug design. The Boc protecting group
is widely used in peptide synthesis and other organic transformations due to its stability under
various conditions and its ease of removal under acidic conditions.

Tert-butyl (2-bromophenyl)carbamate serves as a versatile building block. The bromo-
substituent on the phenyl ring allows for further functionalization through cross-coupling
reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. These reactions are
instrumental in the synthesis of complex molecules, including active pharmaceutical ingredients
(APIs). The carbamate moiety itself can act as a peptide bond surrogate, potentially improving
the metabolic stability and cell permeability of drug candidates.
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Synthesis Workflow
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Caption: Synthesis of tert-butyl (2-bromophenyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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